Cas no 29474-11-1 (1-Cyclohexene-1-methanol, 2-methyl-)

• Product Name: 1-Cyclohexene-1-methanol, 2-methyl-
• CAS No: 29474-11-1
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1438968
• PubChem ID: 565411
• Update Time: 2025-11-01

1-Cyclohexene-1-methanol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-methanol, 2-methyl-
• (2-methylcyclohexen-1-yl)methanol
• (2-METHYLCYCLOHEX-1-EN-1-YL)METHANOL
• (2-Methyl-1-cyclohexen-1-yl)methanol #
• EN300-7462035
• (2-methyl-cyclohex-1-enyl)-methanol
• 1-Hydroxymethyl-2-methyl-1-cyclohexene
• DB-093826
• 29474-11-1
• HQJRTBCIHIBGOB-UHFFFAOYSA-N
• DTXSID70340526
• SCHEMBL6539087

• Inchi： 1S/C8H14O/c1-7-4-2-3-5-8(7)6-9/h9H,2-6H2,1H3
• InChI Key： HQJRTBCIHIBGOB-UHFFFAOYSA-N
• SMILES： OCC1=C(C)CCCC1

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1-Cyclohexene-1-methanol, 2-methyl-

Professional Introduction to Compound with CAS No. 29474-11-1 and Product Name: 1-Cyclohexene-1-methanol, 2-methyl-

The compound identified by the CAS number 29474-11-1 and the product name 1-Cyclohexene-1-methanol, 2-methyl- represents a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, belonging to the class of cyclohexene derivatives, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

Structurally, 1-Cyclohexene-1-methanol, 2-methyl- features a cyclohexene ring substituted with a hydroxymethyl group at the 1-position and a methyl group at the 2-position. This specific arrangement of functional groups imparts distinct reactivity, making it a valuable intermediate in organic synthesis. The presence of both a hydroxyl and an alkyl group on the same ring system allows for diverse chemical transformations, including oxidation, reduction, and coupling reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in cyclohexene derivatives due to their role as key intermediates in the synthesis of various therapeutic agents. The compound 29474-11-1, specifically 1-Cyclohexene-1-methanol, 2-methyl-, has been explored in several research studies for its potential utility in developing novel drugs. Its structural features make it a versatile building block for creating molecules with specific biological activities.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. The cyclohexene core can be further modified to introduce nitrogen-containing heterocycles, such as pyridines or piperidines, which are known for their pharmacological properties. Researchers have utilized 1-Cyclohexene-1-methanol, 2-methyl- as a precursor in synthesizing compounds that exhibit antimicrobial, anti-inflammatory, and even anticancer activities.

The synthesis of 29474-11-1 involves multi-step organic reactions that highlight its importance as a synthetic intermediate. Common methodologies include catalytic hydrogenation, Grignard reactions, and epoxide ring-opening reactions. These processes not only showcase the compound's reactivity but also demonstrate its feasibility as a starting material for more complex synthetic pathways. The efficiency and scalability of these synthetic routes are crucial for industrial applications where large quantities of high-purity intermediates are required.

Recent advancements in green chemistry have also influenced the approach to synthesizing 1-Cyclohexene-1-methanol, 2-methyl-. Researchers are increasingly adopting environmentally friendly methods that minimize waste and reduce energy consumption. For instance, biocatalytic approaches using enzymes have been explored as an alternative to traditional chemical synthesis. These methods align with the broader goal of sustainable pharmaceutical manufacturing and highlight the compound's adaptability to evolving chemical practices.

The biological activity of derivatives derived from 29474-11-1 has been a focal point of investigation. Studies have shown that modifications to the cyclohexene ring can significantly alter the pharmacokinetic properties of resulting compounds. For example, introducing electron-withdrawing groups can enhance binding affinity to biological targets while altering metabolic stability. Such insights are critical for optimizing drug candidates during the early stages of development.

Moreover, computational chemistry has played an increasingly important role in understanding the behavior of 1-Cyclohexene-1-methanol, 2-methyl- and its derivatives. Molecular modeling techniques allow researchers to predict how structural changes will impact biological activity without the need for extensive experimental trials. This approach accelerates the drug discovery process by enabling rapid screening of potential candidates based on theoretical data.

The industrial significance of 29474-11-1 extends beyond academic research. Pharmaceutical companies often rely on high-quality intermediates like this compound to streamline their drug development pipelines. Its availability from reliable suppliers ensures that researchers can focus on downstream applications rather than spending time on synthesizing basic building blocks. This efficiency is essential for meeting regulatory requirements and bringing new therapies to market promptly.

In conclusion,29474-11-1 (also known as 1-Cyclohexene-1-methanol, 2-methyl-) is a versatile compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new synthetic methodologies and biological applications,this compound is poised to remain at the forefront of medicinal chemistry innovation.